Cas no 72104-44-0 (tetrahydro-N-(3-cyanopropyl)-N-methylfurancarboxamide)

• Product Name: tetrahydro-N-(3-cyanopropyl)-N-methylfurancarboxamide
• CAS No: 72104-44-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 2855852
• PubChem ID: 12919449
• Update Time: 2025-04-21

tetrahydro-N-(3-cyanopropyl)-N-methylfurancarboxamide Chemical and Physical Properties

Names and Identifiers

• tetrahydro-N-(3-cyanopropyl)-N-methylfurancarboxamide
• N-(2-CYANOETHYL)-TETRAHYDRO-N-METHYLFURAN-2-CARBOXAMIDE;
• DTXSID001209326
• AKOS000208136
• AKOS017273783
• SCHEMBL8094913
• N-(2-Cyanoethyl)tetrahydro-N-methyl-2-furancarboxamide
• 72104-44-0

• Inchi： 1S/C9H14N2O2/c1-11(6-3-5-10)9(12)8-4-2-7-13-8/h8H,2-4,6-7H2,1H3
• InChI Key： INVHITWXZHGYEG-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N(C)CCC#N)=O

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33000
• LogP: 0.53748